Cas no 91918-74-0 (5-methyl-6-phenyl-2-(3,4,5-trimethoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole)

• Product name: 5-methyl-6-phenyl-2-(3,4,5-trimethoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole
• CAS No: 91918-74-0
• MF: C₂₀H₁₉N₃O₃S
• MW: 381.44816327095
• CID: 1971349
• PubChem ID: 353723

5-methyl-6-phenyl-2-(3,4,5-trimethoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-6-phenyl-2-(3,4,5-trimethoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole
• Imidazo[2,1-b]-1,3,4-thiadiazole, 5-methyl-6-phenyl-2-(3,4,5-trimethoxyphenyl)-
• NSC-602805
• 91918-74-0
• Imidazo(2,1-b)-1,3,4-thiadiazole, 5-methyl-6-phenyl-2-(3,4,5-trimethoxyphenyl)-
• NSC602805
• DTXCID90161270
• 5-Methyl-6-phenyl-2-(3,4,5-trimethoxyphenyl)imidazo(2,1-b)-1,3,4-thiadiazole
• DTXSID90238779

• Inchi： InChI=1S/C20H19N3O3S/c1-12-17(13-8-6-5-7-9-13)21-20-23(12)22-19(27-20)14-10-15(24-2)18(26-4)16(11-14)25-3/h5-11H,1-4H3
• InChI Key： UCEKOVFQFDFUDE-UHFFFAOYSA-N
• SMILES： CC1=C(N=C2N1N=C(S2)C3=CC(=C(C(=C3)OC)OC)OC)C4=CC=CC=C4

Computed Properties

• Exact Mass: 381.115
• Monoisotopic Mass: 381.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 86.1Ų

Experimental Properties

• Density: 1.31
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.647